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Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799

Essential Safety and Handling Guide for
Regelidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Regelidine. The following information is intended to supplement,
not replace, your institution's established safety protocols and a thorough review of the full
Safety Data Sheet (SDS).

Compound Information and Hazard Assessment

Regelidine is a natural sesquiterpenoid alkaloid isolated from Tripterygium regelii.[1] While the
available Safety Data Sheet (SDS) from at least one supplier classifies Regelidine as not a
hazardous substance or mixture, it is crucial to handle it with care, as with any chemical
compound for which toxicological data is limited.[2]

Key Compound Data:
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Property

Value

CAS Number

114542-54-0[2][3][4]

Molecular Formula

C35H37NO8|[2]

Molecular Weight

599.67 g/mol [2]

Appearance

Powder[2]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is recommended when handling Regelidine.[2]

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from airborne

powder and potential splashes.

[2]

Hand Protection

Protective gloves (e.g., Nitrile)

Prevents direct skin contact.[5]

[6]

Body Protection

Impervious clothing (e.g.,

laboratory coat)

Protects skin and personal

clothing from contamination.[2]

[6]

Respiratory Protection

Suitable respirator

Recommended to avoid
inhalation of the powder,
especially when handling
larger quantities or when
adequate ventilation is not
available.[2][5]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

e Preparation:

o

Ensure an accessible safety shower and eye wash station are available and unobstructed.

[2]

o

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form.[2]

o

Cover the work surface with absorbent, disposable bench paper.

o

Assemble all necessary equipment and reagents before handling Regelidine.

e Handling:

[¢]

Don the appropriate PPE as outlined in the table and diagram above.

o

Carefully weigh the required amount of Regelidine powder. Avoid creating dust.

o

If creating a solution, add the solvent to the Regelidine powder slowly to prevent
splashing.

o

Keep containers with Regelidine closed when not in use.

e Post-Handling:

[¢]

Clean the work area thoroughly with an appropriate solvent and then with soap and water.

o

Dispose of all contaminated materials as outlined in the disposal plan below.

o

Doff PPE in the correct order to prevent cross-contamination, as shown in the workflow
diagram.

o

Wash hands thoroughly with soap and water after removing PPE.
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Emergency Procedures: First Aid Measures

In the event of an exposure, follow these first aid measures immediately.[2]

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids with fingers. Remove
contact lenses if present and easy to do. Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[2]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of Regelidine and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

o Waste Segregation:

o All disposable materials that have come into contact with Regelidine, including gloves,

bench paper, and pipette tips, should be considered chemical waste.

o Place these materials in a designated, sealed, and clearly labeled hazardous waste

container.

e Unused Regelidine:
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o Unused or unwanted Regelidine should be disposed of as chemical waste. Do not
dispose of it down the drain or in the regular trash.

o Follow your institution's and local regulations for chemical waste disposal.

o Empty Containers:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should
be collected and disposed of as chemical waste.

o After rinsing, the empty container can be disposed of according to your institution's
guidelines for glass or plastic recycling or disposal.

Completion of Work with Regelidine

Gather Contaminated Materials . . .
(Gloves, Bench Paper, etc.) Triple-Rinse Contaminated Glassware

\
Place Solid Waste in Collect Rinsate in Dispose of Rinsed Glassware
Labeled Hazardous Waste Container Labeled Hazardous Waste Container According to Institutional Policy

Seal Hazardous Waste Containers

A4
Arrange for Hazardous Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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